![molecular formula C18H21NO3 B017136 N-benzyl-3-(3,4-dimethoxyphenyl)propanamide CAS No. 40958-49-4](/img/structure/B17136.png)
N-benzyl-3-(3,4-dimethoxyphenyl)propanamide
Overview
Description
N-benzyl-3-(3,4-dimethoxyphenyl)propanamide, also known as BDPP, is a synthetic compound that has been studied for its potential applications in laboratory experiments and scientific research. It is a small molecule with a molecular weight of about 285 g/mol, and is a derivative of the naturally occurring amino acid, phenylalanine. BDPP has a variety of chemical and physiological properties that make it a useful tool for laboratory experiments and scientific research.
Scientific Research Applications
Anticonvulsant Studies
N-Benzyl-3-(3,4-dimethoxyphenyl)propanamide and its derivatives have been explored for their anticonvulsant activities. Research by Idris et al. (2011) synthesized isomeric N-Benzyl-3-[(chlorophenyl)amino]propanamides and tested them in mice against maximal electroshock (MES) and subcutaneous pentylene tetrazole (scPTZ) seizure models. These compounds showed significant potential for use against generalized seizures, demonstrating greater potency than standard drugs in some cases, with favorable therapeutic indices indicating their safety and potential as anticonvulsants Idris, Ayeni, & Sallau, 2011.
Antitumor Activity
A study by Al-Suwaidan et al. (2016) on 3-benzyl-substituted-4(3H)-quinazolinones, which share a structural similarity with this compound, found these compounds to have broad-spectrum antitumor activity. Certain derivatives were nearly 1.5–3.0-fold more potent compared with the positive control 5-FU, showing significant potential for cancer treatment. This highlights the structural versatility of this compound derivatives in drug development for oncology Al-Suwaidan et al., 2016.
Corrosion Inhibition
In the field of materials science, derivatives of this compound have been investigated for their corrosion inhibition properties. Chafiq et al. (2020) studied the inhibition performance of spirocyclopropane derivatives, which include structures related to this compound, for mild steel protection in acidic solutions. These compounds showed effective inhibition in acidic environments, suggesting applications in protecting industrial materials from corrosion Chafiq et al., 2020.
properties
IUPAC Name |
N-benzyl-3-(3,4-dimethoxyphenyl)propanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO3/c1-21-16-10-8-14(12-17(16)22-2)9-11-18(20)19-13-15-6-4-3-5-7-15/h3-8,10,12H,9,11,13H2,1-2H3,(H,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDYQSAIPIKZAJB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCC(=O)NCC2=CC=CC=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80428864 | |
Record name | N-benzyl-3-(3,4-dimethoxyphenyl)propanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80428864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40958-49-4 | |
Record name | N-benzyl-3-(3,4-dimethoxyphenyl)propanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80428864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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